6-ethoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine

• IUPAC Name: 6-ethoxy-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C17H15N3O3S3/c1-3-23-10-4-6-12-14(8-10)24-16(18-12)20-17-19-13-7-5-11(26(2,21)22)9-15(13)25-17/h4-9H,3H2,1-2H3,(H,18,19,20)
• InChI Key: LZFOVNAVQVJALW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC3=NC4=C(S3)C=C(C=C4)S(=O)(=O)C
• Molecular Formula: C17H15N3O3S3
• Molecular Weight: 405.5 g/mol

Description

6-ethoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine, also known as MSA-1, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the family of benzo[d]thiazole derivatives, which have been shown to exhibit a range of biological activities.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit a wide range of biological activities. They are known to interact with various targets, including enzymes like cyclooxygenase (COX) and proteins involved in cell cycle regulation .

Mode of Action

The exact mode of action can vary depending on the specific derivative and its target. For instance, some benzothiazole derivatives have been found to inhibit COX, an enzyme involved in inflammation .

Biochemical Pathways

Benzothiazole derivatives can affect various biochemical pathways. For example, they can influence the arachidonic acid pathway by inhibiting COX, thereby reducing the production of pro-inflammatory prostaglandins .

Pharmacokinetics

The ADME properties of benzothiazole derivatives can vary widely depending on their specific chemical structure. Generally, these compounds are known to be slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents .

Result of Action

The result of the action of benzothiazole derivatives can include anti-inflammatory, analgesic, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Advantages and Limitations for Lab Experiments

One advantage of using 6-ethoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine in lab experiments is its potential as a fluorescent probe for imaging biological systems. However, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results. Additionally, further studies are needed to determine its safety and efficacy for use in humans.

Future Directions

There are several potential future directions for research on 6-ethoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine. One area of interest is its potential as a therapeutic agent for the treatment of cancer and other diseases. Further studies are needed to determine its safety and efficacy in humans. Additionally, its potential as a fluorescent probe for imaging biological systems could be further explored. Finally, the development of new synthetic methods for 6-ethoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine and other benzo[d]thiazole derivatives could lead to the discovery of new compounds with even greater biological activities.

Synthesis Methods

The synthesis of 6-ethoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine involves a multi-step process that begins with the reaction of 2-aminobenzo[d]thiazole with ethyl bromoacetate to form an ethyl ester intermediate. This intermediate is then treated with sodium methoxide to form the corresponding sodium salt, which is then reacted with 6-bromo-2-(methylsulfonyl)benzo[d]thiazole to yield the final product.

Scientific Research Applications

6-ethoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit a range of biological activities, including antitumor, antifungal, and antibacterial properties. 6-ethoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine has also been investigated for its potential as a fluorescent probe for imaging biological systems.